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Compound of Interest

Compound Name: Einecs 300-843-7

Cat. No.: B12678016

Chemical Identification: The substance identified by the European Inventory of Existing
Commercial Chemical Substances (EINECS) number 300-843-7 is N,N'-Carbonyldiimidazole
(CDI). CDI is a white crystalline solid frequently used as a coupling reagent in organic
synthesis, particularly in peptide synthesis.[1] It is known to be sensitive to moisture and
hydrolyzes readily.[1][2]

Hazard Profile and Safety Precautions

Before initiating disposal, it is crucial to understand the hazards associated with CDI to ensure
safe handling. CDI is classified as a hazardous and corrosive substance.[3][4]

o Primary Hazards: Causes severe skin burns and eye damage.[5][6] It is also harmful if
swallowed.[5]

o Reactivity: CDI is moisture-sensitive and hydrolyzes in the presence of water.[1][2] It is
incompatible with strong oxidizing agents, strong acids, and bases.[2][7]

e Personal Protective Equipment (PPE): When handling CDI, always wear appropriate PPE,
including chemical safety goggles or a face shield, a lab coat, and chemical-resistant gloves.
[3][8] Work should be conducted in a well-ventilated area or under a chemical fume hood to
avoid inhaling dust.[2][3]

Spill Management Procedures
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In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

Minor Spills:
o Ventilate Area: Ensure adequate ventilation.
o Containment: Use dry, inert material such as sand, earth, or vermiculite to contain the spill.

o Cleanup: Carefully sweep or vacuum the material, avoiding dust generation.[3] Place the
collected material into a suitable, labeled container for waste disposal.[2]

o Decontamination: Clean the spill area thoroughly.
Major Spills:
o Evacuate: Evacuate non-essential personnel from the area.

o Personal Protection: Respond with a higher level of PPE, including a self-contained
breathing apparatus if necessary.[8]

e Contain and Collect: Follow the same containment and collection procedures as for minor
spills, placing the waste in a sealed, labeled drum for disposal.

e Prevent Entry into Drains: Do not allow the chemical to enter drains or waterways.[3][7] If
contamination occurs, notify emergency services.

Step-by-Step Disposal of Waste CDI

Disposal of unused or waste CDI must comply with all federal, state, and local regulations.[3][7]
Chemical waste generators are responsible for correctly classifying waste.[5]

Method 1: Neutralization and Aqueous Disposal This method is suitable for small quantities and
relies on the controlled hydrolysis of CDI.

e Preparation: In a chemical fume hood, prepare a large container with cold water.
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» Slow Addition: Slowly and carefully add the CDI waste to the water with stirring. This process
hydrolyzes CDI into imidazole and carbon dioxide.[1]

o Neutralization: After the reaction has ceased, neutralize the resulting solution with a suitable
dilute acid.

» Final Disposal: The neutralized agueous solution can then be disposed of down the drain
with copious amounts of water, in accordance with local regulations.

Method 2: Incineration
o Packaging: Collect the solid CDI waste in a suitable, labeled container.
o Combustible Admixture: The waste may be mixed with a suitable combustible material.

o Licensed Facility: Arrange for disposal at an approved waste disposal plant or licensed
incineration facility.[9] This is often the preferred method for larger quantities.

Disposal of Empty Containers: Empty containers should be decontaminated thoroughly with
water to hydrolyze any residue before being discarded or destroyed. Do not reuse empty
containers.[5] Observe all label safeguards until the container is cleaned.

Quantitative Data

The following table summarizes key quantitative data for N,N'-Carbonyldiimidazole.

Parameter Value Reference
Molecular Formula C7HeN4O [8]
Molecular Weight 162.15 g/mol [2]
Acute Oral Toxicity (Rat) LD50: 1,071 mg/kg [5]
Ecotoxcity (Fish) I;;:: (Golden orfe): 250 mg/L, 5]

o EC50 (Daphnia): 341.5 mgl/L,
Ecotoxicity (Crustacean) ash [5]
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Chemical Waste Disposal Workflow

The following diagram illustrates a generalized workflow for the safe handling and disposal of
laboratory chemical waste, including substances like CDI.
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General Laboratory Chemical Waste Disposal Workflow
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Caption: Workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com
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